2-amino-7-methyl-5-oxo-4-(pyridin-3-yl)-6-(thiophen-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-7-methyl-5-oxo-4-pyridin-3-yl-6-(thiophen-2-ylmethyl)-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C20H16N4O2S/c1-12-8-16-18(20(25)24(12)11-14-5-3-7-27-14)17(13-4-2-6-23-10-13)15(9-21)19(22)26-16/h2-8,10,17H,11,22H2,1H3
• InChI Key: QPJLLVXGTKVOKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CN=CC=C3)C(=O)N1CC4=CC=CS4
• Molecular Formula: C20H16N4O2S
• Molecular Weight: 376.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amino group, a nitrile group, a pyran ring, a pyridine ring, and a thiophene ring. These functional groups could potentially participate in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions due to the presence of the functional groups. For example, the amino group could participate in acid-base reactions, the nitrile group could undergo hydrolysis, and the rings could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its functional groups. For example, the presence of the polar nitrile and amino groups could make the compound somewhat soluble in water.

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, its physical and chemical properties, and its potential biological activity. This could involve both experimental studies and computational modeling.